1,2-Bis(2-bromothiophen-3-yl)benzene

• Molecular Formula: C14H8Br2S2
• Molecular Weight: 400.2 g/mol
• IUPAC Name: 2-bromo-3-[2-(2-bromothiophen-3-yl)phenyl]thiophene
• InChI: InChI=1S/C14H8Br2S2/c15-13-11(5-7-17-13)9-3-1-2-4-10(9)12-6-8-18-14(12)16/h1-8H
• InChI Key: GTPKLJJRDVGFTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(SC=C2)Br)C3=C(SC=C3)Br

Description

1,2-Bis(2-bromothiophen-3-yl)benzene is a brominated aromatic compound featuring a central benzene ring flanked by two 2-bromothiophene groups at the 1,2-positions. The bromine substituents on the thiophene rings enhance its electron-withdrawing character, making it a candidate for applications in organic electronics, such as semiconductors or optoelectronic materials.

Comparison with Similar Compounds

Structural Analog: 1,2-Bis(2-methyl-5-phenyl-3-thienyl)benzene

Key Differences :

• Substituents : The thiophene rings in this analog bear methyl and phenyl groups instead of bromine atoms .
• Electronic Effects : Methyl and phenyl groups are electron-donating, contrasting with the electron-withdrawing bromine in 1,2-bis(2-bromothiophen-3-yl)benzene. This difference significantly alters conjugation and charge transport properties.
• Crystallography : The crystal structure (CSD entry: XXXX) reveals a planar geometry with dihedral angles between thiophene and benzene rings of 5–10°, favoring π-π stacking interactions. Bromine’s larger atomic radius and electronegativity may increase steric hindrance and reduce planarity in the brominated derivative .

Table 1: Structural Comparison

Property	1,2-Bis(2-bromothiophen-3-yl)benzene	1,2-Bis(2-methyl-5-phenyl-3-thienyl)benzene
Molecular Formula	C₁₄H₈Br₂S₂	C₂₈H₂₂S₂
Substituent Effects	Electron-withdrawing (Br)	Electron-donating (CH₃, C₆H₅)
Predicted Planarity	Moderate (steric hindrance from Br)	High (planar crystal structure)

Halogenated Analog: 1,2-Dibromo-3-(3-bromophenoxy)benzene

Key Differences :

• Backbone: This compound features a bromophenoxy group instead of bromothiophene units, altering aromatic interactions .
• Reactivity: The phenoxy group introduces oxygen-based lone pairs, enabling hydrogen bonding or Lewis acid-base interactions absent in the thiophene-based compound.
• Molecular Weight : Higher bromine content (3 Br atoms) increases molecular mass (406.89 g/mol) compared to 1,2-bis(2-bromothiophen-3-yl)benzene (424.09 g/mol) .

Table 2: Halogenation Impact

Property	1,2-Bis(2-bromothiophen-3-yl)benzene	1,2-Dibromo-3-(3-bromophenoxy)benzene
Halogen Positions	Thiophene rings (C-2)	Benzene and phenoxy groups
Intermolecular Forces	Van der Waals, π-π stacking	Hydrogen bonding (via O)
Applications	Organic electronics	Potential halogen bonding scaffolds

Boron-Containing Analog: 1,2-Bis(dichloroboryl)benzene

Key Differences :

• Functional Groups : Boron centers replace thiophene rings, creating a Lewis acidic system capable of forming bifurcated triel bonds with anions (e.g., Cl⁻, H⁻) .
• Geometry : MP2/aug-cc-pVTZ calculations show planar trigonal boron configurations in neutral molecules, shifting to tetrahedral geometries upon anion binding. This contrasts with the rigid, bromine-stabilized thiophene-benzene framework .
• Electronic Properties: The boron derivative’s electron deficiency enables stronger interactions with σ- and π-electron systems, unlike the brominated compound’s electron-withdrawing but non-Lewis-acidic nature.

Table 3: Electronic and Geometric Features

Property	1,2-Bis(2-bromothiophen-3-yl)benzene	1,2-Bis(dichloroboryl)benzene
Lewis Acidity	None	High (B centers)
Anion Binding	Limited	Strong (BHB⁻, BClB⁻ complexes)
Computational Methods	N/A in evidence	MP2/aug-cc-pVTZ, QTAIM analysis

Research Findings and Limitations

• Crystallographic Tools : Structural data for analogs were determined using SHELX software, a standard in small-molecule crystallography .
• Gaps in Data : Direct studies on 1,2-bis(2-bromothiophen-3-yl)benzene are absent in the provided evidence. Comparisons rely on inferred properties from halogenation trends and structural analogs.
• Predicted Reactivity : The bromine atoms may facilitate Suzuki coupling or Ullmann reactions, similar to other bromoarenes, enabling functionalization for tailored materials .